Cas no 1806457-80-6 (Methyl 2-(3-bromopropanoyl)-5-methylbenzoate)

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate is a brominated aromatic ester with applications in organic synthesis and pharmaceutical intermediates. Its key structural features include a reactive 3-bromopropanoyl group and a methyl ester moiety, making it a versatile building block for further functionalization. The compound is particularly useful in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic compounds. Its stability under standard conditions and well-defined reactivity profile enhance its utility in controlled synthetic pathways. The presence of both electron-withdrawing and electron-donating substituents on the aromatic ring allows for selective modifications, facilitating its use in targeted molecular design. Proper handling and storage are recommended due to its brominated nature.

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate structure

1806457-80-6 structure

Product Name:Methyl 2-(3-bromopropanoyl)-5-methylbenzoate

CAS No:1806457-80-6

MF:C₁₂H₁₃BrO₃

MW:285.133823156357

CID:5005975

Update Time:2025-06-11

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-(3-bromopropanoyl)-5-methylbenzoate
- Inchi： 1S/C12H13BrO3/c1-8-3-4-9(11(14)5-6-13)10(7-8)12(15)16-2/h3-4,7H,5-6H2,1-2H3
- InChI Key： LNBSSQYBBXKWMV-UHFFFAOYSA-N
- SMILES： BrCCC(C1C=CC(C)=CC=1C(=O)OC)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 5
Complexity: 265
XLogP3: 2.5
Topological Polar Surface Area: 43.4

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A010008194-250mg	Methyl 2-(3-bromopropanoyl)-5-methylbenzoate	1806457-80-6	97%	250mg	480.00 USD	2021-07-06
Alichem	A010008194-500mg	Methyl 2-(3-bromopropanoyl)-5-methylbenzoate	1806457-80-6	97%	500mg	823.15 USD	2021-07-06
Alichem	A010008194-1g	Methyl 2-(3-bromopropanoyl)-5-methylbenzoate	1806457-80-6	97%	1g	1,504.90 USD	2021-07-06

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate Related Literature

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2. An artificial enzyme cascade amplification strategy for highly sensitive and specific detection of breast cancer-derived exosomes†

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5. An approach to asymmetric synthesis of β-aryl alanines by Pd(0)-catalyzed cross-coupling and cyanate-to-isocyanate rearrangement†

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Additional information on Methyl 2-(3-bromopropanoyl)-5-methylbenzoate

Comprehensive Overview of Methyl 2-(3-bromopropanoyl)-5-methylbenzoate (CAS No. 1806457-80-6)

Methyl 2-(3-bromopropanoyl)-5-methylbenzoate (CAS No. 1806457-80-6) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This ester derivative, featuring a bromopropanoyl moiety, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural attributes, including the methylbenzoate backbone, make it invaluable for developing novel therapeutic agents and functional materials. Researchers increasingly focus on this compound due to its versatility in cross-coupling reactions and catalysis, aligning with trends in sustainable chemistry and green synthesis.

The growing demand for high-purity intermediates like Methyl 2-(3-bromopropanoyl)-5-methylbenzoate reflects broader industry shifts toward precision medicine and targeted drug delivery. Recent studies highlight its role in optimizing kinase inhibitors and antibody-drug conjugates (ADCs), addressing key challenges in oncology and immunology. Furthermore, its compatibility with flow chemistry techniques positions it as a candidate for scalable, automated production—a hot topic in Industry 4.0 discussions.

From an analytical perspective, CAS No. 1806457-80-6 exhibits distinct spectroscopic properties (e.g., NMR and HPLC profiles) that facilitate quality control in manufacturing. The compound’s stability under inert conditions and solubility in common organic solvents (DMF, DMSO) further enhance its utility in high-throughput screening platforms. These features resonate with researchers exploring AI-driven molecular design, where computational models require reliable experimental data for validation.

Environmental and regulatory considerations also shape the discourse around Methyl 2-(3-bromopropanoyl)-5-methylbenzoate. Innovations in waste minimization and atom economy during its synthesis align with global sustainability goals, such as the UN’s Green Chemistry Principles. This synergy between performance and eco-efficiency makes the compound a subject of interest in patent filings and academic publications, particularly in journals covering medicinal chemistry and process optimization.

In summary, Methyl 2-(3-bromopropanoyl)-5-methylbenzoate (CAS No. 1806457-80-6) exemplifies the intersection of innovation and practicality in modern chemical research. Its applications span drug discovery, material science, and sustainable manufacturing, making it a focal point for interdisciplinary collaboration. As industries prioritize cost-effective and environmentally benign solutions, this compound’s relevance is poised to expand further.